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Dienogest-d5: Compound Overview

Based on the search results, here is the core information about Dienogest-d5 that is relevant for researchers:

Property Description

Chemical Name Dienogest-d5 [1] [2]

Molecular C20H20DsNO2 [1] [2]

Formula

Molecular 316.45 g/mol [1]

Weight

Primary Deuterium-labeled analog of Dienogest used as an internal standard in analytical
Application and pharmacokinetic research [1] [2].

Analytical Uses  Tracer; internal standard for quantitative analysis by NMR, GC-MS, or LC-MS [1] [2].

Key Feature Improves accuracy of mass spectrometry and liquid chromatography, enabling
precise quantification of Dienogest in biological samples [2].

Frequently Asked Questions
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What is Dienogest-d5 and what is its primary role in research?

Dienogest-d5 is a stable, deuterium-labeled isotope of the drug Dienogest. Its principal function in the
laboratory is to serve as an internal standard for quantitative bioanalysis [2]. When added to samples at a
known concentration before processing, it allows scientists to account for losses and variability during
sample preparation and analysis. This significantly improves the accuracy and reliability of quantifying

native Dienogest using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) [1] [2].

| cannot find specific protocols for Dienogest-d5. Where should |
look?

Specific analytical methods for Dienogest-d5 are often found in the scientific literature rather than general

chemical databases. I suggest you:

e Search for "Dienogest bioanalysis," "Dienogest LC-MS," or "Dienogest pharmacokinetics" in
academic databases like PubMed or Google Scholar. Research papers detailing the quantification of
Dienogest in plasma, serum, or other matrices will almost certainly describe the use of Dienogest-d5
as an internal standard and include full methodological details.

e Consult the official product documentation from certified chemical suppliers, which may contain or
cite analytical methods.

General Guidance on HPLC Peak Resolution

While the search results lacked specific methods for Dienogest-d5, one source [3] discusses a general
challenge in HPLC method development and transfer: the difficulty in reproducing relative retention times
across different laboratory setups. This highlights that peak resolution issues can be instrumentation-

dependent.

The following diagram outlines a general troubleshooting workflow you can apply to improve peak

resolution for analytical compounds like Dienogest-d5.
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Mobile Phase Optimization
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The most effective approach to resolving peak issues is to systematically adjust one parameter at a time,

starting with the mobile phase composition and pH, which often have the greatest impact.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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